Cas no 1121-76-2 (4-Chloropyridine N-oxide)

• Product name: 4-Chloropyridine N-oxide
• CAS No: 1121-76-2
• MF: C₅H₄ClNO
• MW: 129.5444
• MDL: MFCD00047425
• CID: 40809
• PubChem ID: 24853896

4-Chloropyridine N-oxide Chemical and Physical Properties

Names and Identifiers

• 4-chloropyridine N-oxide
• Chloropyridineoxide
• 4-Chloro-pyridine 1-oxide
• 4-Chloropyridine 1-oxide
• 4-Chloro-pyridine N-oxide
• 4-Chloropyridine-N-oxide
• Pyridine, 4-chloro-,1-oxide
• Pyridine,4-chloro-, oxide (6CI)
• 4-Chloropyridine oxide
• NSC 5074
• TH 285N
• Pyridine, 4-chloro-, 1-oxide
• 4-Chloropuridine N-Oxide
• 4-chloropyridin-1-ol
• PubChem19817
• 4-chloropiridine-N-oxide
• 4-Chloropyridine, N-oxide
• DSSTox_RID_79758
• DSSTox_CID_21513
• DSSTox_GSID_41513
• KSC507M9L
• F3196UEB9Q
• 4-chloro-1-oxidopyridin-1-ium
• 4-chloropyr
• FT-0633358
• EN300-7403302
• DTXSID0041513
• AKOS015850307
• Tox21_300883
• BB 0256850
• NS00023605
• I10225
• MFCD00047425
• SCHEMBL133666
• CHLOROPYRIDINE N-OXIDE, 4-
• AS-19977
• CHEMBL3186776
• NCGC00254787-01
• NCGC00248202-01
• 10.14272/DPJVRASYWYOFSJ-UHFFFAOYSA-N
• J-002720
• DPJVRASYWYOFSJ-UHFFFAOYSA-N
• NSC-5074
• 4-chloropyridin-1-ium-1-olate
• DTXCID8021513
• Q27277564
• 4-Chloropyridine N-oxide, 98%
• 4-Chloropyridine1-oxide
• CAS-1121-76-2
• AM90667
• NSC5074
• 1121-76-2
• 4-chloro Pyridine- N-Oxide
• doi:10.14272/DPJVRASYWYOFSJ-UHFFFAOYSA-N.1
• EINECS 214-336-2
• pyridine 1-oxide, 4-chloro-
• UNII-F3196UEB9Q
• 4-Chloropyridine Oxide; NSC 5074; TH 285N; 4-Chloropyridine 1-Oxide
• EPA Pesticide Chemical Code 069204
• DB-003961
• Caswell No. 215A
• 4-Chloropyridine N-oxide

• MDL： MFCD00047425
• Inchi： 1S/C5H4ClNO/c6-5-1-3-7(8)4-2-5/h1-4H
• InChI Key： DPJVRASYWYOFSJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])[N+](=C([H])C=1[H])[O-]

Computed Properties

• Exact Mass: 128.99800
• Monoisotopic Mass: 128.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 25.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined.
• Density: 1.27
• Melting Point: 160 °C (dec.) (lit.)
• Boiling Point: 310 °C at 760 mmHg
• Flash Point: 141.3 °C
• Refractive Index: 1.552
• PSA: 25.46000
• LogP: 1.76850
• Solubility: Not determined
• Sensitiveness: Sensitive to heat, humidity and air

4-Chloropyridine N-oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Safety Term：S26;S36/37/39

4-Chloropyridine N-oxide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%